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Technique Key Measurable Data
Detection
Limits

Sample
Requirements

Key
Differentiating
Capabilities vs.
Alternatives

Multispectral
Imaging (MSI) [1]

Maps

luminescence/reflectance
under different

wavelengths (e.g., UV, IR).

Not highly

sensitive;
qualitative.

Non-invasive;

no sampling
needed.

Rapid, whole-

object survey;
guides targeted

sampling.
Complements

molecular
techniques.

Fibre Optic
Reflectance
Spectroscopy
(FORS) [1]

Generates reflectance
spectrum; identifies

colorants by absorption
bands.

Varies with
dye &

substrate;
less

sensitive
than HPLC.

Non-invasive;
single-fiber

analysis
possible.

On-site, non-
destructive

screening.
Distinguishes

between indigoid
dyes (e.g.,

Tyrian purple vs.
plant indigo).

High-Performance
Liquid

Identifies & quantifies
specific molecular

High
(nanogram

Micro-invasive
(typically 2-3

"Gold standard";
definitive
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Technique Key Measurable Data
Detection
Limits

Sample
Requirements

Key
Differentiating
Capabilities vs.
Alternatives

Chromatography-
Mass
Spectrometry
(HPLC-MS) [1]

structures (e.g., 6,6'-
dibromoindigo, indigo,

monobromoindigo) [2].

range); can
detect trace

compounds.

mm of fibers,
~50-100 μg)

[1].

molecular
identification.

Differentiates
biological

sources by
detecting marker

compounds.

Detailed Experimental Protocols

Here are the methodologies for the key analytical techniques, as described in the research.

Protocol for Multispectral Imaging (MSI) [1]

This protocol is used for the initial, non-invasive survey of a textile to map colorants and guide further

analysis.

Image Acquisition: A set of standardized images is captured under different illumination and filtration
conditions. This typically includes:

Visible-R reflected (VIS): Serves as a color-accurate reference.
Ultraviolet-induced visible luminescence (UVL): Maps photoluminescent materials.

Infrared-reflected (IRR): Can reveal underdrawings or stains.
Infrared-reflected false colour (IRRFC): Created by combining VIS and IRR images; provides

preliminary identification of colorants based on their characteristic false-color appearance.
Post-Processing: Images are processed and aligned. False-color images are generated to enhance

and differentiate the spectral response of various dyes.
Interpretation: The processed images are interpreted to map the spatial distribution of colorants and

identify areas of interest for analysis with more targeted techniques like FORS or HPLC-MS.

Protocol for HPLC-MS Analysis [1]
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This is a micro-invasive method for definitive identification of dye molecules.

Sample Preparation: A small sample (2-3 mm of threads, approx. 50-100 μg) is taken under
microscopic control.

Extraction: The dye molecules are extracted from the textile fibers using a suitable solvent, typically
a mix of hydrochloric acid (HCl), methanol, and water (e.g., 37% HCl: MeOH: H2O in a 2:1:1 ratio)

at a controlled temperature (e.g., 100°C) for a short period (e.g., 10 minutes).
Evaporation and Reconstitution: The extract is evaporated to dryness under a gentle stream of

nitrogen or air. The residue is then re-dissolved in a solvent compatible with the HPLC system, such
as methanol.

Chromatographic Separation: The sample is injected into the HPLC system. Molecules are
separated in a column based on their chemical affinity with the mobile (liquid solvent) and stationary

(column packing) phases.
Mass Spectrometric Detection: As separated molecules elute from the column, they are ionized and

analyzed by the mass spectrometer. This detects molecules based on their mass-to-charge ratio
(m/z). Key markers for Tyrian purple include:

6,6'-dibromoindigo (m/z 419, 421, 423)
Indigo (m/z 262)

6-bromoindigo (m/z 340, 342)
6,6'-dibromoindirubin (m/z 419, 421, 423)

Data Analysis: The presence of these specific molecules, their retention times, and relative
abundances confirm the use of Murex snails and can even help suggest the specific species used.

Analytical Workflow Visualized

The following diagram illustrates the typical workflow for identifying Tyrian purple in textiles, integrating

the techniques described above.
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Key Insights for Professionals

The identification of Tyrian purple has evolved with technology. While its primary marker is 6,6'-

dibromoindigo [2], the diagnostic power comes from detecting a constellation of related molecules,

including indigo and monobromoindigo, which helps differentiate it from other ancient dyes [1].

Furthermore, the move towards non-invasive techniques like MSI and FORS reflects a growing priority in

heritage science to minimize damage to precious artifacts [1].

The integration of these methods provides a powerful toolkit. MSI offers a macro-scale view, FORS allows

for on-the-spot molecular clues, and HPLC-MS delivers definitive, granular proof [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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